Cas no 878422-97-0 (8-(3-ethoxypropyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(3-ethoxypropyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878422-97-0
• MF: C₂₃H₂₉N₅O₃
• MW: 423.508064985275
• CID: 5547639
• PubChem ID: 3164116
• Update Time: 2025-06-10

8-(3-ethoxypropyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Z244561358
• UPCMLD0ENAT5865402:001
• 8-(3-ethoxypropyl)-1,6,7-trimethyl-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• F3124-1175
• 6-(3-ethoxypropyl)-4,7,8-trimethyl-2-(2-phenylethyl)purino[7,8-a]imidazole-1,3-dione
• 878422-97-0
• AKOS000725185
• 8-(3-ethoxypropyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C23H29N5O3/c1-5-31-15-9-13-26-16(2)17(3)28-19-20(24-22(26)28)25(4)23(30)27(21(19)29)14-12-18-10-7-6-8-11-18/h6-8,10-11H,5,9,12-15H2,1-4H3
• InChI Key： DQDGTEBLXKNCFP-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1CCC1C=CC=CC=1)=O)N=C1N(CCCOCC)C(C)=C(C)N12

Computed Properties

• Exact Mass: 423.22703980g/mol
• Monoisotopic Mass: 423.22703980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(3-ethoxypropyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Recent Advances in the Study of 8-(3-ethoxypropyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 878422-97-0)

The compound 8-(3-ethoxypropyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 878422-97-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex purine-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of adenosine receptors and related signaling pathways. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.

Recent studies have focused on elucidating the pharmacological properties of 878422-97-0, with particular emphasis on its selectivity and affinity towards adenosine receptors. Adenosine receptors play a critical role in numerous physiological processes, including inflammation, neurotransmission, and cardiovascular function. Preliminary data suggest that 878422-97-0 exhibits high affinity for the A_2A receptor subtype, making it a potential candidate for the treatment of neurodegenerative disorders such as Parkinson's disease. In vitro assays have demonstrated its ability to modulate receptor activity with minimal off-target effects, highlighting its therapeutic potential.

In addition to its receptor-binding properties, researchers have investigated the pharmacokinetic profile of 878422-97-0. Studies involving animal models have revealed favorable bioavailability and metabolic stability, which are crucial for its development as a drug candidate. Advanced analytical techniques, including liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize its metabolic pathways and identify potential metabolites. These findings are instrumental in optimizing the compound's formulation and dosing regimens for future clinical trials.

Another area of interest is the synthetic methodology for 878422-97-0. Recent advancements in organic synthesis have enabled more efficient and scalable production of this compound. Novel catalytic strategies and green chemistry approaches have been explored to reduce the environmental impact of its synthesis while maintaining high yields and purity. These developments are expected to facilitate large-scale production and further preclinical evaluation.

Despite these promising findings, challenges remain in the development of 878422-97-0 as a therapeutic agent. Issues such as potential toxicity, long-term safety, and the need for targeted delivery systems must be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 8-(3-ethoxypropyl)-1,6,7-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 878422-97-0) represents a promising candidate for further investigation in the field of chemical biology and drug development. Its unique pharmacological profile, combined with recent advancements in synthesis and characterization, underscores its potential to address unmet medical needs. Continued research and collaboration will be key to unlocking its full therapeutic potential.